N-methyl-2-(1-oxophthalazin-2(1H)-yl)-N-[4-(1H-pyrazol-1-yl)benzyl]acetamide

• IUPAC Name: N-methyl-2-(1-oxophthalazin-2-yl)-N-[(4-pyrazol-1-ylphenyl)methyl]acetamide
• InChI: InChI=1S/C21H19N5O2/c1-24(14-16-7-9-18(10-8-16)25-12-4-11-22-25)20(27)15-26-21(28)19-6-3-2-5-17(19)13-23-26/h2-13H,14-15H2,1H3
• InChI Key: VNGUOOCYWUWZCP-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)N2C=CC=N2)C(=O)CN3C(=O)C4=CC=CC=C4C=N3
• Molecular Formula: C21H19N5O2
• Molecular Weight: 373.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves the reaction of specific precursors such as amino triazole or pyrazole with acetyl chloride in dry conditions or with various aldehydes to form acetamide derivatives. For instance, compounds have been synthesized by reacting 4-amino-4H-1,2,4-triazole with acetyl chloride, followed by various aromatic aldehydes to afford acrylamide derivatives, which upon cyclization with hydrazine hydrate yield pyrazol-amine derivatives (Panchal & Patel, 2011).

Molecular Structure Analysis

The molecular structure and vibrational frequencies of similar compounds have been investigated using both experimental and theoretical methods, such as X-ray diffraction (XRD), Fourier-transform infrared spectroscopy (FT-IR), nuclear magnetic resonance (NMR) spectroscopy, and density functional theory (DFT) calculations. These studies reveal details about the geometrical parameters, stability arising from hyper-conjugative interactions and charge delocalization, and the HOMO-LUMO analysis for charge transfer within molecules (Lukose et al., 2015).

Chemical Reactions and Properties

Various reactions have been explored to synthesize acetamide derivatives with potential biological activities. For example, reactions involving cyanoacetamide derivatives with phenyl isothiocyanate have yielded thiole derivatives, which, upon further reaction, furnish thiadiazole derivatives. These synthesis pathways are critical for producing compounds with tailored chemical properties for specific applications (Khalil, Sayed, & Raslan, 2012).

Physical Properties Analysis

The physical properties, including solubility, crystallization behavior, and thermal stability, are crucial for the practical applications of these compounds. The crystal structures of acetamide derivatives, for instance, are determined by single-crystal X-ray diffraction, revealing insights into their solid-state arrangements and intermolecular interactions, which directly influence their physical properties (Nayak et al., 2014).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, of acetamide derivatives are studied through various chemical reactions, spectroscopic analyses, and computational methods. These investigations provide essential information on the compounds' behavior in different chemical environments, potential reactivity towards other molecules, and mechanisms of reaction, crucial for developing new compounds with desired chemical properties (Ahmad et al., 2012).